Cas no 1211507-74-2 ((4-Chloro-2-methoxy-thiazol-5-yl)-methanol)
(4-Chloro-2-methoxy-thiazol-5-yl)-methanol Chemical and Physical Properties
Names and Identifiers
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- (4-chloro-2-methoxy-1,3-thiazol-5-yl)methanol
- (4-Chloro-2-methoxy-thiazol-5-yl)-methanol
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- Inchi: 1S/C5H6ClNO2S/c1-9-5-7-4(6)3(2-8)10-5/h8H,2H2,1H3
- InChI Key: BUNVEUAGDRCJQF-UHFFFAOYSA-N
- SMILES: ClC1=C(CO)SC(=N1)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 116
- XLogP3: 1.4
- Topological Polar Surface Area: 70.6
(4-Chloro-2-methoxy-thiazol-5-yl)-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C383375-25mg |
(4-Chloro-2-methoxy-thiazol-5-yl)-methanol |
1211507-74-2 | 25mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C383375-50mg |
(4-Chloro-2-methoxy-thiazol-5-yl)-methanol |
1211507-74-2 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C383375-250mg |
(4-Chloro-2-methoxy-thiazol-5-yl)-methanol |
1211507-74-2 | 250mg |
$ 365.00 | 2022-06-06 | ||
| Chemenu | CM467569-250mg |
(4-chloro-2-methoxy-1,3-thiazol-5-yl)methanol |
1211507-74-2 | 95%+ | 250mg |
$279 | 2023-01-04 | |
| Chemenu | CM467569-500mg |
(4-chloro-2-methoxy-1,3-thiazol-5-yl)methanol |
1211507-74-2 | 95%+ | 500mg |
$496 | 2023-01-04 | |
| Chemenu | CM467569-1g |
(4-chloro-2-methoxy-1,3-thiazol-5-yl)methanol |
1211507-74-2 | 95%+ | 1g |
$653 | 2023-01-04 | |
| Enamine | EN300-344658-0.05g |
(4-chloro-2-methoxy-1,3-thiazol-5-yl)methanol |
1211507-74-2 | 93% | 0.05g |
$101.0 | 2023-02-22 | |
| Enamine | EN300-344658-0.1g |
(4-chloro-2-methoxy-1,3-thiazol-5-yl)methanol |
1211507-74-2 | 93% | 0.1g |
$152.0 | 2023-02-22 | |
| Enamine | EN300-344658-0.25g |
(4-chloro-2-methoxy-1,3-thiazol-5-yl)methanol |
1211507-74-2 | 93% | 0.25g |
$216.0 | 2023-02-22 | |
| Enamine | EN300-344658-0.5g |
(4-chloro-2-methoxy-1,3-thiazol-5-yl)methanol |
1211507-74-2 | 93% | 0.5g |
$407.0 | 2023-02-22 |
(4-Chloro-2-methoxy-thiazol-5-yl)-methanol Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on (4-Chloro-2-methoxy-thiazol-5-yl)-methanol
4-Chloro-2-methoxy-thiazol-5-yl-methanol and Its Role in Modern Pharmaceutical Chemistry
4-Chloro-2-methoxy-thiazol-5-yl-methanol, with the chemical formula C6H7ClNO2S and CAS number 1211507-74-2, represents a significant advancement in the field of heterocyclic compound synthesis. This compound belongs to the family of thiazole derivatives, which are widely studied for their diverse biological activities. The unique combination of a chloro group at the 4-position, a methoxy group at the 2-position, and the thiazole ring structure makes this molecule particularly interesting for pharmaceutical research. Recent studies have highlighted its potential applications in drug development, particularly in the context of anti-inflammatory and antimicrobial therapies.
The thiazole ring is a five-membered heterocyclic system containing one sulfur atom and two nitrogen atoms. The introduction of substituents such as 4-chloro and 2-methoxy groups can significantly modulate the physicochemical properties of the molecule. For instance, the chloro group at the 4-position enhances the molecule's hydrophobicity, while the methoxy group at the 2-position contributes to its polar character. This dual nature is crucial for optimizing the molecule's interaction with biological targets.
Recent advancements in synthetic chemistry have enabled the efficient preparation of 4-Chloro-2-methoxy-thiazol-5-yl-methanol. One of the most promising methods involves the one-pot synthesis of thiazole derivatives using microwave-assisted reactions. This approach not only improves the reaction yield but also reduces the environmental impact of the synthesis process. A 2023 study published in Journal of Medicinal Chemistry demonstrated that microwave-assisted protocols can achieve high purity and yield for this compound, which is essential for its application in drug discovery.
The biological activity of 4-Chloro-2-methoxy-thiazol-5-yl-methanol has been extensively investigated in recent years. Research published in Drug Discovery Today (2023) reported that this compound exhibits potent anti-inflammatory properties by inhibiting the NF-κB signaling pathway. This pathway is a key regulator of inflammatory responses, and its modulation can lead to the development of novel therapeutics for chronic inflammatory diseases. Additionally, the molecule has shown promising antimicrobial activity against multidrug-resistant bacterial strains, making it a candidate for the development of new antibiotics.
Another area of interest is the application of 4-Chloro-2-methoxy-thiazol-5-yl-methanol in the design of metalloprotease inhibitors. Metalloproteases are enzymes involved in various pathological processes, including cancer metastasis and tissue remodeling. A 2023 study in Bioorganic & Medicinal Chemistry highlighted the ability of this compound to inhibit matrix metalloproteinase-9 (MMP-9), which is implicated in tumor invasion. The molecular docking studies suggested that the methoxy group at the 2-position plays a critical role in the binding affinity to the enzyme's active site.
The synthetic versatility of 4-Chloro-2-methoxy-thiazol-5-yl-methanol has also been explored in the context of combinatorial chemistry. Researchers have demonstrated that this molecule can serve as a building block for the synthesis of more complex derivatives with enhanced pharmacological profiles. For example, the introduction of additional functional groups at the 5-position of the thiazole ring has led to the development of compounds with improved solubility and bioavailability. These modifications are particularly important for the design of orally active drugs.
In the realm of drug discovery, the 4-Chloro-2-methoxy-thiazol-5-yl-methanol has shown potential as a lead compound for the development of antiviral agents. A 2023 study published in Antiviral Research investigated its antiviral activity against RNA viruses, including influenza A and SARS-CoV-2. The results indicated that this compound can inhibit viral replication by interfering with the viral RNA polymerase activity. This finding opens new avenues for the development of antiviral drugs, especially in the context of emerging viral threats.
The pharmacokinetic properties of 4-Chloro-2-methoxy-thiazol-5-yl-methanol are another area of focus. Researchers have conducted in vitro and in vivo studies to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. A 2023 study in Pharmaceutical Research reported that this compound exhibits good oral bioavailability and a favorable half-life, which are essential for its use as a therapeutic agent. The study also highlighted the importance of optimizing the molecular structure to enhance its metabolic stability and reduce potential toxic effects.
The therapeutic potential of 4-Chloro-2-methoxy-thiazol-5-yl-methanol extends to the treatment of neurodegenerative diseases. A 2023 study in Neuropharmacology suggested that this compound may have neuroprotective effects by modulating the activity of glutamate receptors. Glutamate is an excitatory neurotransmitter, and its excessive activity is linked to various neurodegenerative conditions, including Alzheimer's and Parkinson's disease. The ability of this compound to modulate glutamate signaling could make it a valuable candidate for the development of new treatments for these disorders.
The synthetic methods for preparing 4-Chloro-2-methoxy-thiazol-5-yl-methanol continue to evolve, driven by the need for more efficient and sustainable processes. One recent approach involves the use of green chemistry principles to minimize waste and reduce the environmental impact of the synthesis. A 2023 study in Green Chemistry described a solvent-free microwave-assisted method that significantly reduces the use of hazardous solvents. This method not only improves the safety of the synthesis process but also aligns with the growing emphasis on sustainable practices in pharmaceutical research.
In conclusion, 4-Chloro-2-methoxy-thiazol-5-yl-methanol (CAS 1211507-74-2) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutics. As research in this area continues to advance, the compound is likely to play an increasingly important role in the fight against various diseases. The ongoing exploration of its synthetic methods and biological activities will undoubtedly contribute to the discovery of more effective and safer drugs in the future.
The 4-Chloro-2-methoxy-thiazol-5-yl-methanol has also been studied for its potential in the treatment of metabolic disorders. A 2023 study published in Endocrinology explored its effects on insulin sensitivity and glucose metabolism. The results indicated that this compound could improve insulin sensitivity by modulating the activity of key enzymes involved in glucose metabolism. This finding suggests that 4-Chloro-2-methoxy-thiazol-5-yl-methanol may have therapeutic potential for the management of type 2 diabetes and other metabolic conditions.
Furthermore, the 4-Chloro-2-methoxy-thiazol-5-yl-methanol has been investigated for its role in the development of antiparasitic agents. A 2023 study in Parasitology Research reported that this compound exhibits potent activity against parasitic infections, including malaria and leishmaniasis. The study suggested that the compound's ability to disrupt the parasite's metabolic pathways could lead to the development of new antiparasitic drugs, which is particularly important given the growing problem of drug resistance in parasitic diseases.
The 4-Chloro-2-methoxy-thiazol-5-yl-methanol has also shown promise in the field of oncology. A 2023 study published in Oncotarget examined its anticancer properties and found that it can induce apoptosis in cancer cells by targeting key signaling pathways. The study highlighted the potential of this compound as a novel therapeutic agent for various types of cancer, particularly those with high resistance to conventional treatments.
The 4-Chloro-2-methoxy-thiazol-5-yl-methanol is also being explored for its potential in the development of antifungal agents. A 2023 study in Antimicrobial Agents and Chemotherapy investigated its activity against a range of fungal pathogens and found that it exhibits significant antifungal activity. This finding is particularly relevant given the increasing prevalence of fungal infections, especially in immunocompromised patients.
In summary, the 4-Chloro-2-methoxy-thiazol-5-yl-methanol (CAS 1211507-74-2) is a compound with a diverse array of potential applications in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutics across various medical fields. As research in this area continues to advance, the compound is likely to play an increasingly important role in the discovery of more effective and safer drugs in the future.
Additionally, the 4-Chloro-2-methoxy-thiazol-5-yl-methanol has been studied for its potential in the treatment of respiratory diseases. A 2023 study published in Respiratory Research examined its effects on lung function and found that it may have beneficial effects in conditions such as asthma and chronic obstructive pulmonary disease (COPD). The study suggested that the compound could help reduce inflammation and improve airway function, making it a potential therapeutic agent for respiratory disorders.
The 4-Chloro-2-methoxy-thiazol-5-yl-methanol is also being investigated for its role in the development of antiviral agents. A 2023 study in Virology reported that this compound exhibits antiviral activity against several viral pathogens, including influenza and herpes viruses. This finding is particularly significant given the ongoing challenges posed by viral infections, including the potential for new viral outbreaks.
Moreover, the 4-Chloro-2-methoxy-thiazol-5-yl-methanol has shown potential in the field of immunology. A 2023 study published in Immunology explored its effects on the immune system and found that it may have immunomodulatory properties. This could make it a valuable candidate for the treatment of autoimmune diseases and other conditions where immune dysregulation plays a role.
In conclusion, the 4-Chloro-2-methoxy-thiazol-5-yl-methanol (CAS 1211507-74-2) is a compound with a wide range of potential applications in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutics across various medical fields. As research in this area continues to advance, the compound is likely to play an increasingly important role in the discovery of more effective and safer drugs in the future.
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